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Compound of Interest

Compound Name: Pristinamycin

Cat. No.: B1146413 Get Quote

Introduction

Pristinamycin is a streptogramin antibiotic produced by Streptomyces pristinaespiralis.[1] It is

a composite antibiotic, consisting of two structurally distinct components: Pristinamycin I (PI, a

streptogramin B group member) and Pristinamycin II (PII, a streptogramin A group member).

[1][2] These components act synergistically to inhibit bacterial protein synthesis.[1][3] While

each component individually exhibits moderate bacteriostatic activity, their combination results

in a potent bactericidal effect, which can be up to 100 times greater than the individual

components.[1] The primary target for both components is the 50S subunit of the bacterial

ribosome, where they interfere with protein elongation.[1][3] Pristinamycin is particularly

effective against Gram-positive bacteria, including multi-drug resistant strains such as

methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus

faecium (VREF).[2]

Key Considerations for In Vitro Use

Proper preparation of Pristinamycin stock solutions is critical for obtaining accurate and

reproducible results in in vitro assays, such as minimum inhibitory concentration (MIC) testing,

time-kill studies, and mechanism of action studies. Key factors to consider include solubility,

choice of solvent, stability of the stock solution, and appropriate storage conditions.

Solubility: Pristinamycin and its components are sparingly soluble in water but show good

solubility in organic solvents like dimethyl sulfoxide (DMSO).[2][4][5] For Pristinamycin IA, a

solubility of up to 33.33 mg/mL in DMSO has been reported, often requiring sonication to
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fully dissolve.[4][6] The composite Pristinamycin can be dissolved in DMSO at

concentrations as high as 100 mg/mL with the aid of ultrasonication.[2] It is crucial to use

freshly opened, anhydrous DMSO, as its hygroscopic nature can negatively impact the

solubility of the compound.[2][6]

Stability and Storage: Pristinamycin powder is stable for several years when stored at

-20°C.[2][5] However, solutions are less stable and should be prepared fresh whenever

possible.[7] If storage of a stock solution is necessary, it should be aliquoted into single-use

volumes to avoid repeated freeze-thaw cycles and stored at -80°C, where it can be stable for

up to a year.[2][4][5]

Working Concentrations: The effective concentration of Pristinamycin in in vitro assays

varies depending on the bacterial species and the specific assay being performed. For

susceptibility testing, MICs against staphylococci and streptococci are generally low, often ≤

0.78 mg/L.[2][5] More specifically, MICs for staphylococci typically range from 0.13 to 1

µg/mL, and for streptococci, from 0.03 to 4 µg/mL.[8]

Data Presentation
Table 1: Solubility of Pristinamycin and its Components

Compound Solvent Concentration Notes

Pristinamycin IA DMSO 30 mg/mL (34.60 mM)
Sonication is

recommended.[4]

Pristinamycin IA DMSO
33.33 mg/mL (38.44

mM)

Requires ultrasound;

use newly opened

DMSO.[6]

Pristinamycin

(mixture)
DMSO

100 mg/mL (71.81

mM)

Requires ultrasound;

use newly opened

DMSO.[2]

Table 2: Recommended Storage and Stability
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Form Storage Temperature Duration

Powder -20°C 3 years[2][5]

Powder 4°C 2 years[5]

Stock Solution in DMSO -80°C 6 months to 1 year[2][4][5]

Stock Solution in DMSO -20°C 1 month[2][5]

Table 3: Typical In Vitro Working Concentrations (MICs)

Bacterial Group MIC Range Reference

Staphylococci ≤ 0.78 mg/L [2][5]

Streptococci ≤ 0.78 mg/L [2][5]

Staphylococci 0.13 - 1 µg/mL [8]

Methicillin-resistant S. aureus ≤ 0.5 mg/L [9]

Streptococci 0.03 - 4 µg/mL [8]

Enterococci 0.25 - 32 µg/mL [8]

Experimental Protocols
Protocol for Preparation of a 10 mg/mL Pristinamycin Stock Solution in DMSO

Materials:

Pristinamycin powder

Anhydrous, sterile dimethyl sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes (1.5 mL or 2 mL)

Calibrated analytical balance

Sterile pipette tips
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Vortex mixer

Water bath sonicator

Procedure:

Pre-warming of Solvent: Allow the bottle of anhydrous DMSO to come to room temperature

before opening to prevent moisture condensation.

Weighing Pristinamycin: In a sterile microcentrifuge tube, accurately weigh out the desired

amount of Pristinamycin powder (e.g., 10 mg). Perform this step in a fume hood or a

designated area for handling chemical powders.

Addition of DMSO: Using a sterile pipette, add the calculated volume of DMSO to the tube

containing the Pristinamycin powder. For a 10 mg/mL stock solution, add 1 mL of DMSO to

10 mg of Pristinamycin.

Dissolution:

Tightly cap the tube and vortex thoroughly for 1-2 minutes.

If the powder is not fully dissolved, place the tube in a water bath sonicator. Sonicate for

10-15 minutes, or until the solution is clear.[4][6] Visually inspect the solution against a

light source to ensure no particulate matter remains.

Sterilization (Optional): If the stock solution needs to be sterile for cell culture-based assays,

it can be filtered through a 0.22 µm syringe filter that is compatible with DMSO.

Aliquoting: Dispense the stock solution into sterile, single-use aliquots (e.g., 20 µL or 50 µL)

in polypropylene tubes. This is crucial to avoid repeated freeze-thaw cycles which can

degrade the compound.[5]

Storage: Label the aliquots clearly with the compound name, concentration, solvent, and

date of preparation. Store the aliquots at -80°C for long-term storage (up to 1 year).[2][4]
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Preparation
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Solution is Clear

6. Aliquot into Single-Use Tubes

7. Store at -80°C
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Caption: Workflow for Pristinamycin Stock Solution Preparation.
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Caption: Mechanism of Action of Pristinamycin Components.
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Caption: Pristinamycin Biosynthesis Regulatory Cascade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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